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Compound of Interest

Compound Name: CCG-100602

Cat. No.: B15614779

Audience: Researchers, scientists, and drug development professionals.

Introduction

CCG-100602 is a second-generation small molecule inhibitor of the RhoA/Myocardin-Related
Transcription Factor (MRTF)/Serum Response Factor (SRF) signaling pathway.[1][2] It exerts
its effects by preventing the nuclear translocation of MRTF-A, a key transcriptional co-activator
for SRF.[3] This pathway is a critical regulator of cellular processes such as fibrogenesis, cell
migration, and cytoskeletal dynamics.[1][3] Consequently, CCG-100602 is a valuable tool for
studying these processes and holds potential as a therapeutic agent in diseases characterized
by excessive fibrosis or cell motility.[1][2] These notes provide detailed information on the
solubility and stability of CCG-100602 in cell culture media, along with protocols for its
application.

Physicochemical Properties

A summary of the physical and chemical properties of CCG-100602 is provided below.
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Property Value

Molecular Weight 479.02 g/mol

Appearance Solid

Purity >98%

Storage Conditions Store at +4°C for short-term use.

Solubility

CCG-100602 is a hydrophobic molecule with limited aqueous solubility. It is readily soluble in
organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol, but is insoluble in water.[4]

Solvent Solubility
96 mg/mL (200.49 mM) or 100 mg/mL (208.85
DMSO
mM)
Ethanol 48 mg/mL[4]
Water Insoluble[4]

For cell culture applications, it is recommended to prepare a concentrated stock solution in
high-quality, anhydrous DMSO.[5] The final concentration of DMSO in the cell culture medium
should be kept low (typically below 0.1%) to avoid solvent-induced cytotoxicity.[5]

Stability

Stock Solution Stability: When stored properly, DMSO stock solutions of CCG-100602 are
stable for extended periods. To minimize degradation, it is advisable to aliquot the stock
solution into smaller volumes to avoid repeated freeze-thaw cycles.[5]

Storage Temperature Stability Period Special Instructions
-80°C 6 months Protect from light[6]
-20°C 1 month Protect from light[6]
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Stability in Cell Culture Media: The stability of CCG-100602 in aqueous cell culture media at
37°C has not been extensively reported in the literature. The half-life can be influenced by
several factors including the specific media composition, pH, and the presence of serum
proteins.[4][7] It is therefore recommended that researchers determine the stability of CCG-
100602 under their specific experimental conditions. A general protocol for assessing stability is
provided below.

Signaling Pathway

CCG-100602 targets a key downstream node in the regulation of gene expression. The
RhoA/MRTF/SRF signaling axis integrates signals from both biochemical and mechanical
stimuli, such as Transforming Growth Factor-beta (TGF-3) and extracellular matrix (ECM)
stiffness, respectively.[1][3] Activation of this pathway leads to the nuclear translocation of
MRTF-A, which then complexes with SRF to drive the transcription of profibrotic and
cytoskeletal genes.[3] CCG-100602 specifically inhibits the nuclear import of MRTF-A, thereby
attenuating this transcriptional response.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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